ethyl 2-[2-(4-fluorophenoxy)acetamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[2-(4-fluorophenoxy)acetyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C18H18FNO4S/c1-2-23-18(22)16-13-4-3-5-14(13)25-17(16)20-15(21)10-24-12-8-6-11(19)7-9-12/h6-9H,2-5,10H2,1H3,(H,20,21)
• InChI Key: HQHLLJUTCWXPTL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)COC3=CC=C(C=C3)F
• Molecular Formula: C18H18FNO4S
• Molecular Weight: 363.4 g/mol
• CAS No.: 618077-09-1

Description

This compound, also known as ethyl 2-{[(4-fluorophenoxy)acetyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, is a chemical with the molecular formula C19H20FNO4S. It has a molecular weight of 377.44.

Molecular Structure Analysis

The InChI code for this compound is 1S/C19H20FNO4S/c1-2-24-19(23)17-14-5-3-4-6-15(14)26-18(17)21-16(22)11-25-13-9-7-12(20)8-10-13/h7-10H,2-6,11H2,1H3,(H,21,22). This code provides a detailed description of the compound’s molecular structure.

Scientific Research Applications

Novel Compound Synthesis

• Substituted Thiophene Derivatives: Research has led to the development of ethyl 2-acetamido-3-cyano-5-carbethoxy thiophene-4-acetic acid ester via the Gewald reaction. This compound served as a precursor for synthesizing novel styryl dyes, demonstrating fluorescence in solution and potential dyeing properties on polyester materials (Rangnekar & Sabnis, 2007).

Antimicrobial Activity Studies

• Cycloalkylthiophene-Schiff Bases: Novel ethyl 2-((1-hydroxynaphthalen-2-yl)methyleneamino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate derivatives and their Cr(III) and Zn(II) complexes have been synthesized and examined for antibacterial and antifungal activities against various pathogenic strains, showing activities comparable to standard antimicrobial agents (Altundas et al., 2010).

Dye Synthesis and Application

• 4-(Coumarin-3-yl)thiophenes: Facile synthesis of these compounds was achieved by condensation of ethyl 2-acetamido-3, 5-dicarbethoxythiophene-4 acetate with selected o-hydroxyaldehydes. These thiophenes were applied to polyester fibers as fluorescent disperse dyes, highlighting their potential in textile applications (Sabnis, Kazemi, & Rangnekar, 1992).

Antimicrobial and Antioxidant Studies

• Lignan Conjugates via Cyclopropanation: Ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and related compounds were synthesized, displaying notable antibacterial, antifungal, and antioxidant activities. This research contributes to the development of new pharmaceutical agents (Raghavendra et al., 2016).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and carries the signal word "Warning". Hazard statements include H302, H312, and H332, indicating that it may be harmful if swallowed, in contact with skin, or if inhaled.